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Compound of Interest

Compound Name: 2,4-Dibromo-6-methylpyridin-3-ol

Cat. No.: B183025

A Note on the Molecular Formula C6H5Br2NO: The provided molecular formula, C6H5Br2NO,
does not correspond to common, stable aromatic structures. A typical phenyl group (C6H5)
attached to three substituents (two bromine atoms and a nitro or nitroso group) would result in
a different molecular formula (e.g., C6H3Br2NO or C6H3Br2N0O2). It is plausible that the
intended subject of this guide is a related, well-documented compound. Based on common
industrial and research chemicals, this guide will focus on 2,6-dibromo-4-nitroaniline and the
isomers of dibromonitrobenzene, which are closely related in structure and application.

2,6-Dibromo-4-nitroaniline

IUPAC Name: 2,6-dibromo-4-nitroaniline

This compound is a significant intermediate in the synthesis of azo disperse dyes.[1][2] Its
structure consists of a benzene ring with two bromine atoms ortho to the amino group and a
nitro group para to the amino group.

Chemical Properties and Data

The following table summarizes the key quantitative data for 2,6-dibromo-4-nitroaniline.
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Property Value
Molecular Formula C6H4Br2N202
Molecular Weight 295.92 g/mol
CAS Number 827-94-1
Appearance Solid

Synthesis of 2,6-Dibromo-4-nitroaniline

A common and environmentally friendly method for the synthesis of 2,6-dibromo-4-nitroaniline
is through the bromination of 4-nitroaniline in an aqueous acidic medium.[1][2]

This protocol describes a green process for preparing 2,6-dibromo-4-nitroaniline using
bromide-bromate salts.

Materials:

4-nitroaniline

Sodium bromide (NaBr)

Sodium bromate (NaBrO3)

Aqueous acidic medium (e.g., dilute sulfuric acid)

Water

Procedure:
 In areaction flask, prepare a slurry of 4-nitroaniline in the aqueous acidic medium.

e Add a 2:1 molar ratio of sodium bromide to sodium bromate to the mixture. This combination
in an acidic medium generates bromine in situ for the reaction.

« Stir the reaction mixture at ambient temperature. The reaction progress can be monitored by
thin-layer chromatography.
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e Upon completion of the reaction, the solid product, 2,6-dibromo-4-nitroaniline, is isolated by
simple filtration.

e The collected solid is washed with water to remove any remaining salts and acid.
e The product can be dried in an oven. The purity of the product is typically high.

e The aqueous acidic filtrate can be recycled for subsequent batches, making the process
more sustainable.[1][2]

A patent also describes a method involving the bromination of p-nitroaniline in a sulfuric acid
medium, followed by diazotization.[3]
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Caption: Isomers of dibromonitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b183025?utm_src=pdf-body-img
https://www.benchchem.com/product/b183025?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra13680j
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra13680j
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra13680j
https://www.semanticscholar.org/paper/Green-process-development-for-the-preparation-of-in-Pappula-Adimurthy/eaecbd35e25c6469ced91c82dc3fc229df1f7ef9
https://www.semanticscholar.org/paper/Green-process-development-for-the-preparation-of-in-Pappula-Adimurthy/eaecbd35e25c6469ced91c82dc3fc229df1f7ef9
https://www.semanticscholar.org/paper/Green-process-development-for-the-preparation-of-in-Pappula-Adimurthy/eaecbd35e25c6469ced91c82dc3fc229df1f7ef9
https://patents.google.com/patent/CN101671266A/en
https://patents.google.com/patent/CN101671266A/en
https://www.benchchem.com/product/b183025#iupac-name-for-c6h5br2no
https://www.benchchem.com/product/b183025#iupac-name-for-c6h5br2no
https://www.benchchem.com/product/b183025#iupac-name-for-c6h5br2no
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b183025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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